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Introduction

Polyvinyl chloride (PVC) is a versatile polymer widely used in medical devices, pharmaceutical
manufacturing, and laboratory applications due to its flexibility, chemical resistance, and cost-
effectiveness. The flexibility of PVC is achieved through the addition of plasticizers, which are
not chemically bound to the polymer matrix.[1] Consequently, these plasticizers can migrate
from the PVC tubing into the surrounding environment, such as pharmaceutical products,
biological samples, or patients.[2][3] This migration, often referred to as leaching, is a critical
concern as it can lead to product contamination, altered drug efficacy, and potential
toxicological risks.[2][3][4]

These application notes provide a comprehensive overview and detailed protocols for
measuring plasticizer migration from PVC tubing. The methodologies described are essential
for quality control, regulatory submission, and ensuring the safety and integrity of products that
come into contact with PVC materials.

Factors Influencing Plasticizer Migration
The rate and extent of plasticizer migration are influenced by several factors:

o Temperature: Higher temperatures increase the kinetic energy of plasticizer molecules,
accelerating their diffusion and migration from the PVC matrix.[5]
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o Contact Medium (Solvent): The solubility of the plasticizer in the contacting liquid significantly
affects migration. Lipophilic substances, for instance, will extract plasticizers more readily
than aqueous solutions.[5][6]

o Contact Duration: Longer exposure times generally lead to a greater extent of plasticizer
migration.

» Plasticizer Characteristics: The molecular weight, structure, and concentration of the
plasticizer within the PVC formulation influence its mobility.[5]

e PVC Formulation: The overall composition of the PVC, including stabilizers and other
additives, can impact plasticizer migration.

Experimental Workflow for Measuring Plasticizer
Migration

The general workflow for assessing plasticizer migration involves a series of sequential steps
from sample preparation to data analysis. This process is crucial for obtaining accurate and
reproducible results.
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Caption: Experimental workflow for plasticizer migration testing.

Detailed Experimental Protocols
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Protocol 1: Static Solvent Extraction Method

This protocol is adapted from standard methods for determining the resistance of plastic films
to extraction by chemicals and is suitable for assessing migration into liquid media.[7]

Objective: To quantify the amount of plasticizer that migrates from PVC tubing into a specific
solvent over a defined period and temperature.

Materials:

e PVC tubing sample

e Glass vials with PTFE-lined caps

e Analytical balance

» Forced convection oven or incubator

e Volumetric flasks

e Pipettes

e Solvents (e.g., n-hexane, ethanol, purified water, or a specific drug formulation simulant)

« Internal standard (for chromatography)

Analytical instrument (GC-MS or HPLC-UV)
Procedure:

e Sample Preparation:

o Cut a representative section of the PVC tubing.

o Measure and record the length, inner diameter, and outer diameter to calculate the surface
area.

o Clean the tubing surface by rinsing with purified water and drying completely to remove
any surface contaminants.
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o Accurately weigh the prepared tubing segment.

o Extraction:

[e]

Place the prepared tubing segment into a clean glass vial.

o Add a precise volume of the chosen extraction solvent to the vial, ensuring the tubing is
fully submerged. The surface area-to-volume ratio should be recorded and kept consistent
across experiments.

o Seal the vial tightly with a PTFE-lined cap.

o Prepare a solvent blank (a vial with only the solvent) to be treated under the same
conditions.

o Place the sample vials and the blank in a forced convection oven or incubator at a
specified temperature (e.g., 40°C) for a defined duration (e.g., 24, 72, or 240 hours).[8]

e Sample Analysis (GC-MS):

[¢]

After the incubation period, allow the vials to cool to room temperature.

[¢]

Carefully remove the tubing from the vial.

[e]

Transfer a known aliquot of the extraction solvent to a new vial for analysis.

o

If necessary, dilute the sample with an appropriate solvent.

[¢]

Add a known concentration of an internal standard.

o

Analyze the sample using a validated GC-MS method to identify and quantify the migrated
plasticizers.

e Quantification:

o Prepare a series of calibration standards of the target plasticizer(s) in the extraction
solvent.
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o Generate a calibration curve by plotting the instrument response against the concentration
of the standards.

o Calculate the concentration of the migrated plasticizer in the extraction solvent based on
the calibration curve.

o Data Reporting:
o Express the migration results in appropriate units, such as:
= ug/mL (concentration in the extract)
» pg/cm? (mass of plasticizer migrated per unit surface area of the tubing)

» Total weight percentage of migrated plasticizer relative to the initial weight of the tubing
segment.

Protocol 2: Dynamic Flow-Through Method

This protocol simulates the continuous flow of a fluid through the PVC tubing, which is
particularly relevant for applications such as intravenous (IV) administration sets or bioprocess
fluid pathways.

Objective: To measure the amount of plasticizer that leaches into a flowing liquid stream.
Materials:

e PVC tubing of a defined length

 Peristaltic pump

» Reservoir for the test fluid

e Collection vessel

o Connecting fittings (e.g., Luer locks)

o Test fluid (e.g., saline, drug solution)
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e Analytical instrument (GC-MS or HPLC-UV)
Procedure:
e System Setup:

o Set up a closed-loop or single-pass system where the peristaltic pump circulates the test
fluid from the reservoir, through the PVC tubing, and into the collection vessel.

o Ensure all connections are secure to prevent leakage.
e Migration Study:

o Fill the reservoir with a known volume of the test fluid.

[¢]

Prime the system to remove any air bubbles.

[e]

Set the peristaltic pump to a clinically or process-relevant flow rate.

[e]

Conduct the study for a predetermined duration (e.g., 24 hours).

o

Collect the fluid that has passed through the tubing in the collection vessel.
e Sample Analysis:
o After the specified duration, collect a representative sample from the collection vessel.

o Prepare the sample for analysis. This may involve a liquid-liquid extraction or solid-phase
extraction (SPE) step to concentrate the analytes if the expected migration levels are low.

o Analyze the prepared sample using a validated chromatographic method (GC-MS or
HPLC-UV).

e Quantification and Reporting:

o Quantify the concentration of the leached plasticizer(s) using a calibration curve as
described in Protocol 1.
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o Report the results as the total mass of plasticizer leached over the study period or as a
concentration in the collected fluid.

Analytical Techniques for Quantification

The choice of analytical technique is critical for the accurate identification and quantification of
migrated plasticizers.
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Analytical
Technique

Principle

Advantages

Disadvantages

Gas Chromatography-
Mass Spectrometry
(GC-MS)

Separates volatile and
semi-volatile
compounds based on
their boiling points and
partitioning between a
stationary and mobile
phase. The mass
spectrometer provides
identification based on

mass-to-charge ratio.

High sensitivity and
specificity, excellent
for identifying
unknown compounds.

[2](9]

Requires
derivatization for
some non-volatile

plasticizers.

High-Performance
Liquid
Chromatography
(HPLC) with UV or MS

detection

Separates compounds
based on their
partitioning between a
liquid mobile phase
and a solid stationary

phase.

Suitable for non-
volatile and thermally
labile plasticizers. Can
be coupled with a
mass spectrometer
(LC-MS) for higher

specificity.

May have lower
sensitivity than GC-
MS for certain

compounds.[2][9]

Nuclear Magnetic
Resonance (NMR)

Spectroscopy

Provides detailed
structural information

about the plasticizers.

A robust and specific
technique for precise
discrimination of all
plasticizers in a
sample.[2][9]

Lower sensitivity
compared to
chromatographic
methods and higher

equipment cost.[2][9]

Fourier-Transform
Infrared (FTIR)

Spectroscopy

Measures the
absorption of infrared
radiation by the
sample, providing
information about its

chemical bonds.

Can be used for rapid
screening directly on
the material.[2][9]

Not suitable for trace-
level guantification of

migrated species.

Quantitative Data Summary

The following tables provide illustrative data on plasticizer migration under different conditions.

The actual migration will vary depending on the specific PVC formulation, plasticizer type, and
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experimental conditions.

Table 1: Migration of DEHP from PVC Tubing into Different Solvents

. DEHP Migration
Solvent Temperature (°C) Duration (days)

(hglcm?)
Purified Water 40 10 0.5
5% Ethanol/Water 40 10 5.2
50% Ethanol/Water 40 10 85.7
n-Hexane 25 2 250.3

Note: These are example values and should be determined experimentally for specific
materials.

Table 2: Comparison of Extraction Methods for Plasticizers from PVC Medical Devices

Extraction Method Solvent Time Extraction Yield (%)
Soxhlet Diethyl Ether 6 hours 95-100
Polymer Dissolution Tetrahydrofuran 1 hour 98-102

Room Temperature ]
) Chloroform 30 minutes 92-100[10]
Extraction

Regulatory Considerations

Regulatory bodies like the U.S. Food and Drug Administration (FDA) have established
guidelines for evaluating the potential for chemicals to migrate from container closure systems,
manufacturing components, and medical devices.[3][11][12] These studies are typically
referred to as "Extractables and Leachables" (E&L) testing.[3][4][13]

o Extractables: Compounds that can be extracted from a material under exaggerated
conditions (e.g., harsh solvents, high temperatures).[3]
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e Leachables: Compounds that migrate from a material into a product under normal conditions
of use.[3]

A thorough E&L study is often a required component of a regulatory submission for new drug
products and medical devices. The protocols described in these application notes form the
basis for such studies.

Conclusion

The measurement of plasticizer migration from PVC tubing is a critical aspect of ensuring
product safety and quality in the pharmaceutical and medical device industries. A systematic
approach, involving well-defined protocols and appropriate analytical techniques, is necessary
to accurately quantify the extent of migration. The choice of experimental conditions should be
guided by the intended application of the PVC tubing to ensure the data generated is relevant
for risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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